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Compound of Interest

Compound Name: L 658758

Cat. No.: B1673825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of L-658758, a serine proteinase inhibitor. The following procedural guidance is

designed to answer specific operational questions, ensuring safe laboratory practices and

proper disposal. Our commitment is to furnish comprehensive information that extends beyond

the product itself, fostering a culture of safety and trust.

Chemical Identifier and Properties
It is crucial to correctly identify the substance in use. L-658758 designates a specific serine

proteinase inhibitor.

Property Value

Chemical Name L-658758

CAS Number 116507-04-1[1]

Molecular Formula C16H20N2O9S[1]

Molecular Weight 416.4 g/mol [1]

Description An inhibitor of serine proteinase[1]
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Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for L-658758 was not publicly available at the time of

this writing, the following PPE recommendations are based on general best practices for

handling serine proteinase inhibitors and other potentially hazardous laboratory chemicals.

Users must consult the SDS provided by their supplier for definitive guidance.

PPE Category Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To protect eyes from splashes

or aerosols.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact with

the compound.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

solutions.

To minimize inhalation of dust

or aerosols.

Operational Plans: Handling and Storage
Proper handling and storage are paramount to maintaining the integrity of L-658758 and

ensuring laboratory safety.

Handling:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, especially when working with the solid form or preparing stock solutions.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Storage:
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Temperature: Store at -20°C for long-term stability.

Container: Keep the container tightly closed.

Environment: Store in a dry and well-ventilated place.

Disposal Plan
Dispose of L-658758 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Unused Product: Unused L-658758 should be disposed of as chemical waste. Do not pour

down the drain.

Contaminated Materials: Any materials that have come into contact with L-658758, such as

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container and disposed of appropriately.

Experimental Protocols
L-658758 is a serine proteinase inhibitor and is typically used in experimental settings to

prevent the degradation of proteins of interest during cell lysis and protein purification.

Preparation of a Stock Solution:

Consult Supplier Information: Refer to the product data sheet for recommended solvents and

solubility.

Weighing: Accurately weigh the desired amount of L-658758 powder in a chemical fume

hood.

Dissolving: Dissolve the powder in an appropriate solvent (e.g., DMSO or ethanol) to create

a concentrated stock solution.

Storage: Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Use in Cell Lysis Buffer:
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Determine Working Concentration: The optimal working concentration of L-658758 should be

determined experimentally.

Addition to Buffer: Just before use, add the required volume of the L-658758 stock solution to

the prepared cell lysis buffer.

Lysis Procedure: Proceed with the cell lysis protocol as planned. The presence of L-658758

will help protect the target proteins from degradation by serine proteases released during cell

disruption.

Visualizing Laboratory Workflows and Mechanisms
DOT Script for L-658758 Handling Workflow
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Caption: Workflow for the safe handling and use of L-658758 in a laboratory setting.
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DOT Script for Generalized Serine Protease Inhibition
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Caption: Generalized mechanism of serine protease inhibition by L-658758.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. L 658758 - TargetMol Chemicals Inc [bioscience.co.uk]
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling L-
658758]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673825#personal-protective-equipment-for-
handling-l-658758]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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